Structural Distinction: 3-Position Ethanol Side Chain vs. 3-Position Methanol Analog
1-Tetrahydropyran-3-ylethanol (C₇H₁₄O₂, MW 130.18) differs from its closest commercially available analog, (tetrahydropyran-3-yl)methanol (C₆H₁₂O₂, MW 116.16, CAS 14774-36-8), by one methylene unit on the side chain, converting a primary alcohol into a secondary alcohol with a methyl-bearing chiral center . This structural difference introduces measurable changes in physical properties: the ethanol derivative exhibits higher predicted boiling point (231.2 ± 8.0 °C) and lower predicted density (0.981 ± 0.06 g/cm³) compared to the methanol analog's experimental boiling point of 214.3 ± 8.0 °C (at 760 mmHg) and density of 1.0 ± 0.1 g/cm³ .
| Evidence Dimension | Side-chain carbon count and alcohol classification |
|---|---|
| Target Compound Data | C₇H₁₄O₂; MW 130.18; secondary alcohol with chiral center at Cα; predicted bp 231.2 ± 8.0 °C; predicted density 0.981 ± 0.06 g/cm³ |
| Comparator Or Baseline | (Tetrahydropyran-3-yl)methanol (C₆H₁₂O₂; MW 116.16; CAS 14774-36-8); primary alcohol; experimental bp 214.3 ± 8.0 °C at 760 mmHg; experimental density 1.0 ± 0.1 g/cm³ |
| Quantified Difference | MW difference: +14.02 g/mol; carbon count: +1; alcohol type: secondary vs. primary; predicted Δbp ~ +17 °C; predicted Δdensity ~ -0.02 g/cm³ |
| Conditions | Predicted values from ACD/Labs Percepta; experimental bp/density for methanol analog from commercial specifications |
Why This Matters
The secondary alcohol with a chiral methyl-bearing center provides stereochemical control not available with the primary methanol analog, enabling diastereoselective transformations and access to enantiomerically enriched downstream products.
